Cas no 92906-38-2 (Acetamide,2-[(2-aminophenyl)thio]-N-phenyl-)

• Product Name: Acetamide,2-[(2-aminophenyl)thio]-N-phenyl-
• CAS No: 92906-38-2
• MF: C₁₄H₁₄N₂OS
• MW: 258.338761806488
• CID: 807356
• PubChem ID: 1134169
• Update Time: 2025-11-02

Acetamide,2-[(2-aminophenyl)thio]-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-(2-aminophenyl)sulfanyl-N-phenylacetamide
• 2-(2-Amino-phenylsulfanyl)-N-phenyl-acetamide
• Acetamide,2-[(2-aminophenyl)thio]-N-phenyl-
• HMS1704L17
• 92906-38-2
• AKOS000179583
• SR-01000329814
• DTXSID70360709
• 2-[(2-aminophenyl)thio]-n-phenylacetamide
• 2-(2-Aminophenylsulfanyl)-N-phenyl-acetamide
• 2-(2-aminophenylthio)-N-phenylacetamide
• FT-0677246
• 2-[(2-aminophenyl)sulfanyl]-N-phenylacetamide
• 2-((2-Aminophenyl)thio)-N-phenylacetamide
• SR-01000329814-1

• MDL： MFCD02152479
• Inchi： 1S/C14H14N2OS/c15-12-8-4-5-9-13(12)18-10-14(17)16-11-6-2-1-3-7-11/h1-9H,10,15H2,(H,16,17)
• InChI Key： FIIZCSYGHRNIJI-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC=CC=1)=O)C1C=CC=CC=1N

Computed Properties

• Exact Mass: 258.08300
• Monoisotopic Mass: 258.082684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 80.4Ų

Experimental Properties

• PSA: 80.42000
• LogP: 3.65380

Acetamide,2-[(2-aminophenyl)thio]-N-phenyl- Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on Acetamide,2-[(2-aminophenyl)thio]-N-phenyl-

Recent Advances in the Study of Acetamide,2-[(2-aminophenyl)thio]-N-phenyl- (CAS: 92906-38-2): A Comprehensive Research Brief

The compound Acetamide,2-[(2-aminophenyl)thio]-N-phenyl- (CAS: 92906-38-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thioether linkage and acetamide functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of investigation has been the compound's role as a potential inhibitor of specific enzymatic pathways. Research published in the Journal of Medicinal Chemistry (2023) highlights its efficacy in modulating the activity of kinases involved in inflammatory responses. The study utilized in vitro assays and molecular docking simulations to demonstrate the compound's binding affinity and selectivity, suggesting its utility in developing novel anti-inflammatory agents.

Another significant development is the exploration of Acetamide,2-[(2-aminophenyl)thio]-N-phenyl- in cancer therapy. A recent preprint on bioRxiv (2024) reported that the compound exhibits cytotoxic effects on certain cancer cell lines, particularly those resistant to conventional chemotherapy. The researchers employed high-throughput screening and transcriptomic analysis to identify the underlying molecular mechanisms, revealing its potential to induce apoptosis via the mitochondrial pathway.

In addition to its therapeutic applications, advancements in the synthetic methodology of 92906-38-2 have also been documented. A study in Organic Letters (2023) described a novel, scalable synthesis route that improves yield and purity while reducing environmental impact. This development is critical for facilitating further preclinical and clinical studies, ensuring a reliable supply of the compound for research purposes.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic and pharmacodynamic profiles of Acetamide,2-[(2-aminophenyl)thio]-N-phenyl-. Current research is focused on structural modifications to enhance bioavailability and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these issues, as highlighted in a recent review in Drug Discovery Today (2024).

In conclusion, Acetamide,2-[(2-aminophenyl)thio]-N-phenyl- (CAS: 92906-38-2) represents a versatile and promising candidate in the realm of drug discovery. Its diverse biological activities and improved synthetic accessibility position it as a focal point for future research. Continued investigations into its mechanisms and therapeutic potential are expected to yield significant contributions to the field of chemical biology and medicine.